Cas no 2246919-45-7 (2-(2-cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2246919-45-7 structure
Product Name:2-(2-cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2246919-45-7
MF:C12H21BO2
MW:208.11
CID:4787148
PubChem ID:133673888
Update Time:2026-02-27

2-(2-cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CID 155904381
    • 1,3,2-Dioxaborolane, 2-(2-cyclopropyl-1-propen-1-yl)-4,4,5,5-tetramethyl-
    • 2-[(E)-2-cyclopropylprop-1-enyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (E)-2-(2-Cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • G63182
    • 2246919-45-7
    • 2349399-33-1
    • 2-(2-cyclopropylprop-1-en-1-yl)-4455-tetramethyl-132-dioxaborolane
    • 2-(2-cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Inchi: 1S/C12H21BO2/c1-9(10-6-7-10)8-13-14-11(2,3)12(4,5)15-13/h8,10H,6-7H2,1-5H3/b9-8+
    • InChI Key: JCKOHJOCBUCCHR-CMDGGOBGSA-N
    • SMILES: O1B(/C=C(\C)/C2CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 208.1634601g/mol
  • Monoisotopic Mass: 208.1634601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Boiling Point: 217.9±23.0 °C(Predicted)

2-(2-cyclopropylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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